Cas no 126736-28-5 ( )

  structure
  structure
Product Name: 
CAS No:126736-28-5
MF:C9H7ClO3
MW:198.603081941605
CID:876428
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-carbonochloridoyl-3-methylbenzoic acid
    • Benzoic acid, 4-(chlorocarbonyl)-3-methyl- (9CI)
    •  
    • Inchi: 1S/C9H7ClO3/c1-5-4-6(9(12)13)2-3-7(5)8(10)11/h2-4H,1H3,(H,12,13)
    • InChI Key: WXTNFBRXECMYPM-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(C(Cl)=O)C(C)=C1

Computed Properties

  • Exact Mass: 198.00841

Experimental Properties

  • PSA: 54.37
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